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Compound of Interest

Compound Name: Barbituric acid

Cat. No.: B137347

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount to ensure personal safety and maintain the integrity of experimental
outcomes. This guide provides essential safety and logistical information for the handling of
barbituric acid, including personal protective equipment (PPE) recommendations, operational
procedures, and disposal plans.

Barbituric acid, a key building block in the synthesis of various pharmaceutical compounds,
requires careful management in a laboratory setting. While it is not classified as a hazardous
substance according to GHS, adherence to proper safety protocols is crucial to minimize any
potential risks associated with its handling.[1][2]

Essential Personal Protective Equipment (PPE)

When handling barbituric acid, the use of appropriate personal protective equipment is the
first line of defense against potential exposure. The following PPE is recommended:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[3][4]

e Skin Protection:
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o Hand Protection: Wear suitable protective gloves to prevent skin contact.[1][3] Chemical
protection gloves tested according to EN 374 are recommended.[1]

o Body Protection: Wear appropriate protective clothing to minimize skin contact.[3]

» Respiratory Protection: In situations where dust may be generated and exposure limits could
be exceeded, a NIOSH/MSHA or European Standard EN 149 approved respirator should be
used.[3][4][5] For dust formation, a particulate filter device (EN 143) P1 is recommended.[1]

Quantitative Data for Barbituric Acid

The following table summarizes key quantitative data for barbituric acid, providing a quick
reference for its physical and chemical properties.

Property Value

Melting Point 248 - 255 °C / 478.4 - 491 °F[5]
Flash Point 150 °C / 302 °F[5]

Oral LD50 (rat) >5 gm/kg[3]

Standard Operating Procedure for Handling
Barbituric Acid

This section outlines a step-by-step protocol for the safe handling of barbituric acid in a
laboratory setting.

1. Preparation and Engineering Controls:

o Ensure adequate ventilation in the work area.[3][4] Use local and general ventilation to
control dust.[1][2]

 Verify that safety showers and eyewash stations are readily accessible and in good working
order.[5]

o Gather all necessary PPE as specified above and inspect for any damage before use.

2. Handling the Compound:
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Wash hands thoroughly before and after handling.[3][5]
Minimize dust generation and accumulation.[3][4]
Avoid contact with eyes, skin, and clothing.[3][4]

Avoid ingestion and inhalation.[3][4]

Keep the container tightly closed when not in use.[3][5]

. In Case of Accidental Release:

Clean up spills immediately, observing all safety precautions.|[3]

For solid spills, sweep up the material and place it into a suitable container for disposal.[3]
Avoid generating dusty conditions during cleanup.[3][4]

Ensure the affected area is well-ventilated.[1][2]

. First Aid Measures:

Eyes: In case of contact, immediately flush eyes with plenty of water for at least 15 minutes.
Seek medical attention.[3]

Skin: In case of contact, flush skin with plenty of water. Remove contaminated clothing and
shoes. If irritation develops, seek medical aid.[3]

Ingestion: If swallowed, do not induce vomiting unless directed by medical personnel. Never
give anything by mouth to an unconscious person. Seek medical aid.[3]

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. Seek medical aid if a cough or other symptoms appear.[3]

. Storage and Disposal:

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][5][6]
Disposal: Dispose of waste and empty containers in accordance with local, state, and federal
regulations. Offer surplus and non-recyclable solutions to a licensed disposal company.[7]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of barbituric acid,
from preparation to disposal.
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Start: Prepare for Handling

1. Don Personal
Protective Equipment (PPE)

2. Prepare Work Area
(Ventilation, Emergency Equipment)

3. Handle Barbituric Acid
(Minimize Dust, Avoid Contact)

A

Accidental Spill?

5. Store or Use 4a. Execute Spill
Barbituric Acid Response Protocol

6. Decontaminate Work Area

7. Dispose of Waste
(Follow Regulations)

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of Barbituric Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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